Cas no 871266-78-3 (Thiazolo[5,4-d]pyrimidin-2-amine,7-chloro-N-phenyl-)

• Product Name: Thiazolo[5,4-d]pyrimidin-2-amine,7-chloro-N-phenyl-
• CAS No: 871266-78-3
• MF: C₁₁H₇ClN₄S
• MW: 262.7180788517
• CID: 719286
• PubChem ID: 11492651
• Update Time: 2025-11-02

Thiazolo[5,4-d]pyrimidin-2-amine,7-chloro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidin-2-amine,7-chloro-N-phenyl-
• (7-CHLOROTHIAZOLO[5,4-D]PYRIMIDIN-2-YL)PHENYLAMINE
• 7-chloro-N-phenyl-[1,3]thiazolo[5,4-d]pyrimidin-2-amine
• DTXSID10467529
• CHEMBL3088335
• BDBM50189178
• 871266-78-3
• 7-Chloro-N-phenyl[1,3]thiazolo[5,4-d]pyrimidin-2-amine
• 7-Chloro-N-phenylthiazolo[5,4-d]pyrimidin-2-amine
• SCHEMBL5108536

• Inchi： 1S/C11H7ClN4S/c12-9-8-10(14-6-13-9)17-11(16-8)15-7-4-2-1-3-5-7/h1-6H,(H,15,16)
• InChI Key： NYPFZLVPIOCYGQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC(=N2)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.00800
• Monoisotopic Mass: 262.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.539
• Boiling Point: 424.668°C at 760 mmHg
• Flash Point: 210.632°C
• Refractive Index: 1.771
• PSA: 78.94000
• LogP: 3.55630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines

Additional information on Thiazolo[5,4-d]pyrimidin-2-amine,7-chloro-N-phenyl-

Comprehensive Overview of Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl- (CAS No. 871266-78-3)

The compound Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl- (CAS No. 871266-78-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazolo-pyrimidine derivative is characterized by its unique structural framework, combining a thiazole ring fused with a pyrimidine core, further substituted with a chloro group at the 7-position and a phenyl group attached to the nitrogen at the 2-position. Such structural features make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

One of the key reasons for the growing interest in Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl- is its potential role in targeting specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly in the context of kinase inhibition and signal transduction modulation. The presence of the chloro substituent enhances its binding affinity, while the phenyl group contributes to its lipophilicity, making it suitable for crossing cell membranes. These properties align with current trends in precision medicine and targeted therapy, which are among the most searched topics in pharmaceutical sciences today.

In addition to its pharmacological potential, Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl- has also been studied for its synthetic versatility. The compound serves as a valuable intermediate in the preparation of more complex molecules, particularly those with potential antimicrobial or anti-inflammatory activities. Recent publications highlight its utility in multi-step synthetic routes, often involving cross-coupling reactions or cyclization strategies. This aligns with the increasing demand for efficient and scalable synthetic methodologies, a topic frequently searched by chemists and researchers in the field.

The market for thiazolo-pyrimidine derivatives, including Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl-, is expanding due to their diverse applications. Pharmaceutical companies and academic institutions are actively investigating these compounds for their potential in treating diseases such as cancer, diabetes, and neurodegenerative disorders. These areas are highly relevant to current healthcare challenges, making them popular search terms in both scientific and public domains. The compound's CAS No. 871266-78-3 is often referenced in patent applications and research papers, further underscoring its importance.

From a chemical perspective, the stability and reactivity of Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl- are influenced by its electron-withdrawing and electron-donating substituents. The chloro group at the 7-position enhances its electrophilic character, while the phenyl group provides steric bulk, affecting its interaction with biological targets. Such detailed analyses are crucial for researchers designing new derivatives or optimizing existing ones, a topic frequently explored in computational chemistry and molecular modeling studies.

In conclusion, Thiazolo[5,4-d]pyrimidin-2-amine, 7-chloro-N-phenyl- (CAS No. 871266-78-3) represents a fascinating area of research with broad implications for drug development and synthetic chemistry. Its structural uniqueness, combined with its potential biological activities, makes it a compound of significant interest. As the scientific community continues to explore its applications, this thiazolo-pyrimidine derivative is likely to remain a focal point in both academic and industrial research, addressing some of the most pressing health challenges of our time.